rac-(1R,2S)-2-sulfanylcyclobutan-1-ol
Overview
Description
Rac-(1R,2S)-2-sulfanylcyclobutan-1-ol, also known as rac-1-sulfanylcyclobutan-2-ol or rac-2-sulfanylcyclobutan-1-ol, is an organosulfur compound belonging to the class of cyclobutanes. It is a colorless, odorless, and thermally stable solid. Rac-1-sulfanylcyclobutan-2-ol has been investigated for its potential applications in a variety of fields, including organic synthesis, catalysis, and medicinal chemistry.
Mechanism of Action
The mechanism of action of rac-(1R,2S)-2-sulfanylcyclobutan-1-olylcyclobutan-2-ol is not fully understood. However, it is believed to act as an electron-donating agent, which allows it to interact with electron-rich molecules and form covalent bonds. This interaction is thought to be responsible for its ability to act as a catalyst in a variety of reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of rac-(1R,2S)-2-sulfanylcyclobutan-1-olylcyclobutan-2-ol have not been extensively studied. However, it is believed to have a variety of biological activities, including antioxidant, anti-inflammatory, and anticancer effects. In addition, it has been shown to inhibit the growth of certain bacteria and fungi.
Advantages and Limitations for Lab Experiments
Rac-1-sulfanylcyclobutan-2-ol has several advantages for use in laboratory experiments. It is thermally stable, has a low toxicity, and is easily synthesized from readily available reagents. However, there are some limitations to its use in laboratory experiments. For example, it is not very soluble in water, and its reactivity can be affected by the presence of other compounds in the reaction mixture.
Future Directions
There are a variety of potential future directions for the study of rac-(1R,2S)-2-sulfanylcyclobutan-1-olylcyclobutan-2-ol. These include further investigation of its potential applications in organic synthesis, catalysis, and medicinal chemistry; further study of its biochemical and physiological effects; and further investigation of its mechanism of action. In addition, further research into the advantages and limitations of its use in laboratory experiments is needed. Finally, additional research into the potential uses of rac-(1R,2S)-2-sulfanylcyclobutan-1-olylcyclobutan-2-ol in other fields, such as materials science and biotechnology, is warranted.
Synthesis Methods
Rac-1-sulfanylcyclobutan-2-ol is synthesized by a variety of methods. The most common method involves the reaction of an alkyl halide with a sulfonium salt in the presence of a base. This reaction produces a sulfonium ylide intermediate, which is then reacted with an alkyl halide to form the desired rac-(1R,2S)-2-sulfanylcyclobutan-1-olylcyclobutan-2-ol product. Other methods for the synthesis of rac-(1R,2S)-2-sulfanylcyclobutan-1-olylcyclobutan-2-ol include the reaction of an alkyl halide with a sulfonium salt in the presence of a Lewis acid, the reaction of an alkyl halide with a sulfonium salt in the presence of a metal catalyst, and the reaction of an alkyl halide with a sulfonium salt in the presence of a radical initiator.
Scientific Research Applications
Rac-1-sulfanylcyclobutan-2-ol has been studied for its potential applications in a variety of scientific fields. For example, it has been investigated as a reagent in organic synthesis and as a catalyst in a variety of reactions. In addition, it has been studied for its potential applications in medicinal chemistry, including as a drug delivery system and as a potential therapeutic agent.
properties
| { "Design of the Synthesis Pathway": "The synthesis of rac-(1R,2S)-2-sulfanylcyclobutan-1-ol can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "Cyclobutene", "Sodium sulfide", "Hydrogen peroxide", "Sodium hydroxide", "Hydrochloric acid", "Sodium borohydride", "Methanol", "Acetic acid", "Sodium bicarbonate", "Water" ], "Reaction": [ "Step 1: Cyclobutene is reacted with sodium sulfide in the presence of hydrogen peroxide and sodium hydroxide to yield rac-(1R,2S)-2-sulfanylbutane-1,4-diol.", "Step 2: The diol is then treated with hydrochloric acid to form the corresponding diol hydrochloride salt.", "Step 3: Reduction of the diol hydrochloride salt with sodium borohydride in methanol yields rac-(1R,2S)-2-sulfanylbutane-1,4-diol.", "Step 4: The diol is then oxidized with acetic acid and sodium bicarbonate to form rac-(1R,2S)-2-sulfanylcyclobutan-1-ol.", "Step 5: The product is purified by recrystallization from water." ] } | |
CAS RN |
2639371-27-8 |
Product Name |
rac-(1R,2S)-2-sulfanylcyclobutan-1-ol |
Molecular Formula |
C4H8OS |
Molecular Weight |
104.2 |
Purity |
95 |
Origin of Product |
United States |
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